2-[[1-[(2-Methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[(2-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C16H20N6O/c1-21-15(19-12-20-21)10-22-6-2-3-14(9-22)11-23-16-7-13(8-17)4-5-18-16/h4-5,7,12,14H,2-3,6,9-11H2,1H3
• InChI Key: WGJBHKKMEQAFTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)CN2CCCC(C2)COC3=NC=CC(=C3)C#N
• Molecular Formula: C16H20N6O
• Molecular Weight: 312.37 g/mol

Description

The compound “2-[[1-[(2-Methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is known for its versatile biological activities and is present in many active pharmaceutical ingredients.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of p-cymene Ru(II) complexes with 2-(N-methyl-1H-1,2,4-triazol-3-yl)pyridines has been described. The structures of these complexes were established based on elemental analysis, IR and NMR spectra, and X-ray diffraction studies. Another study reported a novel, metal-free process for the synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid, which features an efficient construction of the triazole ring under flow conditions.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as IR, NMR, and X-ray diffraction studies. These techniques provide detailed information about the atomic arrangement and chemical bonds in the molecule.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, it was found that depending on the conditions, 2-(1-methyl-1H-1,2,4-triazol-3-yl)pyridine can provide both N1 and N4 for coordination with ruthenium.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, some synthesized compounds were found to be thermally stable with decomposition onset temperatures between 147–228 °C.

Scientific Research Applications

The compound, which contains a 1,2,3-triazole core, has found broad applications in drug discovery. .

The 1,2,3-triazole core of the compound is also used in organic synthesis. .

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The compound has applications in supramolecular chemistry. .

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Mechanism of Action

While the specific mechanism of action for “2-[[1-[(2-Methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile” is not available, compounds containing a triazole ring are known to exhibit a wide range of biological activities. They can form hydrogen bonds with different targets, leading to various pharmacological effects.

Safety and Hazards

The safety and hazards associated with similar compounds have been documented. For instance, tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine is known to cause serious eye irritation and may cause respiratory irritation.

Future Directions

The future research directions could involve the synthesis and study of more derivatives of 1,2,4-triazole, given their wide range of biological activities. Additionally, the development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.